Cas no 5103-92-4 (Benzenamine, N-ethyl-2,6-dinitro-N-propyl-4-(trifluoromethyl)-)

• Product Name: Benzenamine, N-ethyl-2,6-dinitro-N-propyl-4-(trifluoromethyl)-
• CAS No: 5103-92-4
• MF: C₁₂H₁₄F₃N₃O₄
• MW: 321.25247335434
• CID: 363538
• PubChem ID: 53913014
• Update Time: 2025-04-19

Benzenamine, N-ethyl-2,6-dinitro-N-propyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-ethyl-2,6-dinitro-N-propyl-4-(trifluoromethyl)-
• N-ethyl-2,6-dinitro-N-propyl-4-(trifluoromethyl)aniline
• SCHEMBL11204357
• 5103-92-4
• IFCKWWXWJYTNCS-UHFFFAOYSA-N
• DTXSID30707616

• Inchi： 1S/C12H14F3N3O4/c1-3-5-16(4-2)11-9(17(19)20)6-8(12(13,14)15)7-10(11)18(21)22/h6-7H,3-5H2,1-2H3
• InChI Key： IFCKWWXWJYTNCS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])N(CC)CCC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 321.09372
• Monoisotopic Mass: 321.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52